![molecular formula C20H26N2O4 B298808 Cambridge id 7174134](/img/structure/B298808.png)
Cambridge id 7174134
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Cambridge id 7174134 is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound has been synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for laboratory experiments. In
Mechanism of Action
The mechanism of action of Cambridge id 7174134 involves the inhibition of certain enzymes. Specifically, this compound has been shown to inhibit the activity of an enzyme called dipeptidyl peptidase 4 (DPP4). DPP4 is involved in the regulation of glucose metabolism, and its inhibition has been shown to improve glucose tolerance in animal models.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in animal models. In these studies, this compound has been shown to improve glucose tolerance and insulin sensitivity. Additionally, this compound has been shown to reduce inflammation and oxidative stress in animal models.
Advantages and Limitations for Lab Experiments
Cambridge id 7174134 has several advantages for laboratory experiments. This compound is relatively easy to synthesize, and it has been shown to be stable under a variety of conditions. Additionally, this compound has been shown to be effective in inhibiting the activity of DPP4 in animal models.
However, there are also some limitations to using this compound in laboratory experiments. For example, this compound has not been extensively studied in humans, so its safety and efficacy in humans are not well understood. Additionally, the mechanism of action of this compound is not fully understood, which makes it difficult to predict its effects in different experimental settings.
Future Directions
There are several potential future directions for the study of Cambridge id 7174134. One area of research could be to further investigate the mechanism of action of this compound. This could involve studying its effects on other enzymes or pathways involved in glucose metabolism.
Another potential future direction could be to study the safety and efficacy of this compound in humans. This could involve conducting clinical trials to determine whether this compound is a safe and effective treatment for diseases such as cancer or diabetes.
Finally, researchers could explore the potential of using this compound in combination with other drugs or therapies. This could involve studying its effects in combination with chemotherapy drugs for cancer or insulin for diabetes.
Conclusion:
In conclusion, this compound is a chemical compound that has been studied for its potential therapeutic applications. This compound has been synthesized using a specific method and has been shown to inhibit the activity of certain enzymes. While there are advantages and limitations to using this compound in laboratory experiments, there are also several potential future directions for its study. Overall, the scientific research on this compound suggests that it may have potential as a treatment for various diseases, but further research is needed to fully understand its effects.
Synthesis Methods
Cambridge id 7174134 is synthesized using a specific method that involves the reaction of two chemical compounds. The first compound is (R)-3-(4-methyl-3-oxo-2-oxetanyl) propanenitrile, and the second compound is 2-amino-2-(4-chlorophenyl) acetic acid. The reaction between these two compounds leads to the formation of this compound.
Scientific Research Applications
Cambridge id 7174134 has been the subject of scientific research due to its potential therapeutic applications. This compound has been studied for its ability to inhibit the activity of certain enzymes, which makes it a potential candidate for the treatment of various diseases. For example, this compound has been studied for its potential to treat cancer, as it has been shown to inhibit the activity of an enzyme that is overexpressed in many types of cancer.
properties
Molecular Formula |
C20H26N2O4 |
---|---|
Molecular Weight |
358.4 g/mol |
IUPAC Name |
4,10-ditert-butyl-4,10-diazatetracyclo[5.5.2.02,6.08,12]tetradec-13-ene-3,5,9,11-tetrone |
InChI |
InChI=1S/C20H26N2O4/c1-19(2,3)21-15(23)11-9-7-8-10(12(11)16(21)24)14-13(9)17(25)22(18(14)26)20(4,5)6/h7-14H,1-6H3 |
InChI Key |
LZGVDLOLBZIVCC-UHFFFAOYSA-N |
SMILES |
CC(C)(C)N1C(=O)C2C3C=CC(C2C1=O)C4C3C(=O)N(C4=O)C(C)(C)C |
Canonical SMILES |
CC(C)(C)N1C(=O)C2C3C=CC(C2C1=O)C4C3C(=O)N(C4=O)C(C)(C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.